Cas no 1391054-25-3 (JWH-398 2-Chloronaphthyl Isomer)

• Product Name: JWH-398 2-Chloronaphthyl Isomer
• CAS No: 1391054-25-3
• MF: C₂₄H₂₂ClNO
• MW: 375.890585422516
• CID: 1260190
• Update Time: 2025-06-30

JWH-398 2-Chloronaphthyl Isomer Chemical and Physical Properties

Names and Identifiers

• JWH 398 2-chloronaphthyl isomer
• JWH-398 2-Chloronaphthyl Isomer
• (2-Chloro-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)Methanone
• 2'-Chloro-JWH-018
• (2-chloronaphthalen-1-yl)-(1-pentylindol-3-yl)methanone
• Methanone, (2-chloro-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)-

• Inchi： 1S/C24H22ClNO/c1-2-3-8-15-26-16-20(19-11-6-7-12-22(19)26)24(27)23-18-10-5-4-9-17(18)13-14-21(23)25/h4-7,9-14,16H,2-3,8,15H2,1H3
• InChI Key： YNEFOXBSBQBQMF-UHFFFAOYSA-N
• SMILES： C(C1=C2C(C=CC=C2)=CC=C1Cl)(C1C2=C(N(CCCCC)C=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 375.13900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 22.00000
• LogP: 6.86910

Additional information on JWH-398 2-Chloronaphthyl Isomer

Comprehensive Analysis of JWH-398 2-Chloronaphthyl Isomer (CAS No. 1391054-25-3): Properties, Applications, and Research Insights

The JWH-398 2-Chloronaphthyl Isomer (CAS No. 1391054-25-3) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in scientific research. This compound belongs to a class of molecules that are frequently studied for their molecular interactions and pharmacological profiles. Researchers and chemists are particularly interested in its isomeric purity, synthetic pathways, and structure-activity relationships, which make it a valuable subject for advanced studies.

One of the most frequently searched questions about JWH-398 2-Chloronaphthyl Isomer revolves around its chemical stability and solubility characteristics. These properties are critical for researchers who aim to utilize the compound in various experimental settings. The 2-chloronaphthyl moiety in its structure contributes to its distinct electronic and steric effects, which can influence its reactivity in synthetic chemistry applications. Understanding these aspects is essential for optimizing its use in material science and pharmaceutical research.

In the context of current scientific trends, JWH-398 2-Chloronaphthyl Isomer is often discussed alongside topics like molecular docking and computational chemistry. These fields leverage the compound’s structural features to model interactions with biological targets, providing insights into potential therapeutic applications. Additionally, its spectroscopic data (e.g., NMR, IR, and mass spectrometry) is a hot topic among analytical chemists, as it aids in the identification and characterization of similar compounds.

The synthesis of JWH-398 2-Chloronaphthyl Isomer involves meticulous control of reaction conditions to ensure high isomeric purity. This is particularly important for researchers who require precise molecular configurations for their studies. The compound’s CAS No. 1391054-25-3 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. Its thermal stability and storage recommendations are also common queries, as these factors impact its handling in laboratory environments.

From an industrial perspective, the demand for high-purity isomers like JWH-398 2-Chloronaphthyl Isomer has risen due to their role in developing advanced materials and specialty chemicals. Innovations in green chemistry have further spurred interest in optimizing its synthesis to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to achieve sustainable production processes.

Another area of growing interest is the compound’s potential role in medicinal chemistry. While not a therapeutic agent itself, JWH-398 2-Chloronaphthyl Isomer serves as a valuable structural analog for designing novel molecules with targeted biological activities. Its pharmacophore features are often analyzed in silico to predict binding affinities, making it a useful tool in drug discovery pipelines.

In summary, JWH-398 2-Chloronaphthyl Isomer (CAS No. 1391054-25-3) is a compound of significant scientific interest due to its versatile applications and unique chemical properties. Its study aligns with contemporary research trends, including computational modeling, sustainable synthesis, and materials science. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and discovery.